Cas no 2367002-86-4 (Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1)
• CAS No: 2367002-86-4
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 5194556
• Update Time: 2025-05-21

Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1)

• Inchi： 1S/C11H14BrN.ClH/c1-8(13-11-6-7-11)9-2-4-10(12)5-3-9;/h2-5,8,11,13H,6-7H2,1H3;1H
• InChI Key： KFQNUDXNIIBMHG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(C)NC1CC1.Cl

Additional information on Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1)

Comprehensive Overview of Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) (CAS No. 2367002-86-4)

Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) (CAS No. 2367002-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is widely studied for its potential applications in drug discovery and development. Researchers and industry professionals frequently search for information on its synthesis, properties, and uses, making it a topic of interest in both academic and industrial settings.

The molecular structure of Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) includes a bromobenzene moiety, a cyclopropyl group, and an α-methyl substituent, all of which contribute to its distinct chemical behavior. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of the hydrochloride salt form enhances its stability and solubility, which is crucial for its handling and application in various chemical processes.

One of the key areas of interest surrounding CAS No. 2367002-86-4 is its potential role in central nervous system (CNS) drug development. Given the increasing global focus on mental health and neurological disorders, compounds like this are being explored for their ability to modulate neurotransmitter systems. The 4-bromo substitution, in particular, is often associated with bioactive molecules that interact with serotonin or dopamine receptors, making this compound a candidate for further pharmacological studies.

In addition to its pharmaceutical applications, Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) is also relevant in material science. Its aromatic and aliphatic components can be utilized in the design of advanced polymers or coatings, where specific interactions at the molecular level are required. This dual applicability in both life sciences and material sciences underscores its versatility and importance in modern chemistry.

The synthesis of CAS No. 2367002-86-4 typically involves multi-step organic reactions, including bromination, amination, and salt formation. These processes are often optimized for yield and purity, as the compound's efficacy in downstream applications heavily depends on these factors. Recent advancements in green chemistry have also influenced its production, with researchers exploring more sustainable methods to reduce environmental impact.

From a commercial perspective, the demand for Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) is driven by its utility in high-value chemical synthesis. Pharmaceutical companies and research institutions are the primary consumers, sourcing it for exploratory studies and scale-up projects. The compound's market availability is often tied to the broader trends in drug discovery and custom synthesis, making it a niche but significant product in the fine chemicals sector.

Safety and handling of CAS No. 2367002-86-4 are critical considerations for laboratory personnel. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) and adequate ventilation during handling.

Looking ahead, the future of Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) appears promising, particularly as the pharmaceutical industry continues to invest in targeted therapies and precision medicine. Its structural motifs align well with current drug design paradigms, which prioritize selectivity and minimal off-target effects. As such, this compound is likely to remain a subject of ongoing research and development.

In summary, Benzenemethanamine, 4-bromo-N-cyclopropyl-α-methyl-, hydrochloride (1:1) (CAS No. 2367002-86-4) is a chemically and commercially significant compound with diverse applications. Its relevance in drug discovery, material science, and custom synthesis ensures its continued prominence in scientific and industrial discussions. For researchers and professionals seeking detailed information, this overview provides a foundational understanding of its properties, uses, and potential.